Cas no 87365-29-5 ( )

  structure
  structure
Product Name: 
CAS No:87365-29-5
MF:C18H13N3O4
MW:335.313524007797
CID:992482
PubChem ID:341612
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(1,3-dioxoisoindol-2-yl)ethyl]-2H-phthalazine-1,4-dione
    • 87365-29-5
    • NSC-374049
    • NSC374049
    • DTXSID80321386
    •  
    • Inchi: 1S/C18H13N3O4/c22-15-11-5-1-2-6-12(11)18(25)21(19-15)10-9-20-16(23)13-7-3-4-8-14(13)17(20)24/h1-8H,9-10H2,(H,19,22)
    • InChI Key: CDDQOIQYLHCEEU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CCN1C(C2C=CC=CC=2C(N1)=O)=O)=O

Computed Properties

  • Exact Mass: 335.09060590g/mol
  • Monoisotopic Mass: 335.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 86.8Ų
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